3-[3-(4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]propanoic acid

• IUPAC Name: 3-[3-(4-methylphenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]propanoic acid
• InChI: InChI=1S/C12H13N3O2S/c1-8-2-4-9(5-3-8)11-13-14-12(18)15(11)7-6-10(16)17/h2-5H,6-7H2,1H3,(H,14,18)(H,16,17)
• InChI Key: KPNUXYXNDBKZQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=S)N2CCC(=O)O
• Molecular Formula: C12H13N3O2S
• DSSTOX Substance ID: DTXSID001145300
• Molecular Weight: 263.32 g/mol
• CAS RN: 847783-63-5

Description

The compound “3-[3-(4-methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]propanoic acid” is a complex organic molecule. It contains a propanoic acid group, a 1,2,4-triazole group, a sulfanyl group, and a methylphenyl group. The presence of these functional groups suggests that this compound might have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a 1,2,4-triazole ring suggests that this compound might have a planar region. The propanoic acid group would introduce polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The propanoic acid group could potentially undergo reactions typical of carboxylic acids, such as esterification or amide formation. The 1,2,4-triazole ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxylic acid group could result in the compound being acidic. The compound’s solubility would depend on the balance of its polar (from the propanoic acid group and the 1,2,4-triazole ring) and nonpolar (from the methylphenyl group) regions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex molecules, or it could have applications in fields like medicinal chemistry, depending on its biological activity.